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Compound of Interest

Compound Name: VX-166

Cat. No.: B15584711 Get Quote

This document provides comprehensive guidance on the safe and proper disposal of VX-166, a

research-grade caspase inhibitor. Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection. This information is intended for researchers,

scientists, and drug development professionals.

Disclaimer: The information provided herein is based on general laboratory safety principles

and data available for similar chemical compounds. No specific disposal protocol for VX-166
has been published by the manufacturer. Therefore, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for guidance and to ensure full compliance

with all applicable federal, state, and local regulations. VX-166 is a research chemical and

should NOT be confused with the highly toxic VX nerve agent.

VX-166 Chemical and Safety Data
Proper handling and disposal begin with a thorough understanding of the compound's

properties. The following table summarizes key data for VX-166.
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Property Value

Chemical Name

(S)-3-((S)-2-(3-((methoxycarbonyl)amino)-2-

oxopyridin-1(2H)-yl)butanamido)-4-oxo-5-

(2,3,5,6-tetrafluorophenoxy)pentanoic acid

CAS Number 800408-39-3

Molecular Formula C22H21F4N3O8

Molecular Weight 531.41 g/mol

Appearance White solid powder[1]

Purity >98%[1]

Solubility Soluble in DMSO[2]

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C[1]

Known Hazards

According to available safety data sheets,

specific hazard statements for VX-166 are not

readily available. However, as with any research

chemical, it should be handled with care,

assuming potential hazards until proven

otherwise.[3]

Step-by-Step Disposal Procedure for VX-166
The recommended disposal method for VX-166, as a fluorinated organic compound, is high-

temperature incineration by a licensed hazardous waste disposal facility.

Step 1: Waste Collection and Segregation

Solid Waste: Collect un-used or expired VX-166 powder in its original container or a clearly

labeled, sealed container for hazardous waste.

Contaminated Materials: All disposable materials that have come into contact with VX-166,

such as gloves, pipette tips, and weighing papers, must be considered hazardous waste.
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These should be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing VX-166 should be collected in a designated, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

approved by your EHS department.

Step 2: Labeling and Storage

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "VX-166," and any other information required by your institution and local

regulations.

Store the sealed waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials, pending pickup by your institution's hazardous waste

management service.

Step 3: Arranging for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with a complete inventory of the waste, including the chemical name and

quantity.

Decontamination of Laboratory Equipment
All non-disposable equipment that has been in contact with VX-166 must be thoroughly

decontaminated.

Decontamination Protocol:

Initial Cleaning: Remove any visible powder or residue by carefully wiping the surfaces with

a damp cloth. This should be done in a chemical fume hood.

Solvent Wash: Since VX-166 is soluble in DMSO, wiping the equipment with a cloth

dampened with DMSO can be an effective initial decontamination step. The used cloths must

be disposed of as hazardous waste.
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Detergent Wash: Following the initial solvent wipe, wash the equipment with a laboratory-

grade detergent and water.[4]

Rinsing: Thoroughly rinse the equipment with deionized water.

Drying: Allow the equipment to air dry completely before storage or reuse.

Experimental Protocols
Specific experimental protocols for the chemical neutralization or degradation of VX-166 for

disposal purposes are not available in the reviewed literature. The standard and recommended

procedure is disposal via a certified hazardous waste management service, which will typically

use high-temperature incineration.

Logical Workflow for VX-166 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of VX-166.
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Caption: Logical workflow for the safe disposal of VX-166.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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